Cas no 1610785-35-7 ((2R,2'R,3R,3'R)-3,3'-Di-tert-butyl-2,2',3,3'-tetrahydro-2,2'-bibenzo[d][1,3]oxaphosphole)
(2R,2'R,3R,3'R)-3,3'-Di-tert-butyl-2,2',3,3'-tetrahydro-2,2'-bibenzo[d][1,3]oxaphosphole Chemical and Physical Properties
Names and Identifiers
-
- (2R,2'R,3R,3'R)-3,3'-Di-tert-butyl-2,2',3,3'-tetrahydro-2,2'-bibenzo[d][1,3]oxaphosphole
- (R)-BIBOP
- (R,R,R,R)-BIBOP
- (2R,2'R,3R,3'R)-BIBOP
- J3.527.815J
- D80960
- (2R,2'R,3R,3'R)-3,3'-di-tert-butyl-2,2',3,3'- tetrahydro-2,2'- bibenzo[d][1,3]oxaphospho le
- (2R,3R)-3-tert-butyl-2-[(2R,3R)-3-tert-butyl-2H-1,3-benzoxaphosphol-2-yl]-2H-1,3-benzoxaphosphole
- MFCD31707604
- SCHEMBL13517314
- CS-0088635
- (2R,2'R,3R,3'R)-3,3'-Di-tert-butyl-2,2',3,3'-tetrahydro-2,2'-bibenzo[d][1,3]oxaphosphole, 97% (>99% ee)
-
- MDL: MFCD31707604
- Inchi: 1S/C22H28O2P2/c1-21(2,3)25-17-13-9-7-11-15(17)23-19(25)20-24-16-12-8-10-14-18(16)26(20)22(4,5)6/h7-14,19-20H,1-6H3/t19-,20-,25-,26-/m1/s1
- InChI Key: CAVTUIDTRDJLGP-DOOQXGAZSA-N
- SMILES: [P@]1(C2C=CC=CC=2O[C@H]1[C@@H]1OC2C=CC=CC=2[P@]1C(C)(C)C)C(C)(C)C
Computed Properties
- Exact Mass: 386.15645413 g/mol
- Monoisotopic Mass: 386.15645413 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 463
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 18.5
- Molecular Weight: 386.4
(2R,2'R,3R,3'R)-3,3'-Di-tert-butyl-2,2',3,3'-tetrahydro-2,2'-bibenzo[d][1,3]oxaphosphole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | ZJ-0075-500mg |
(2R,2'R,3R,3'R)-3,3'-Di-tert-butyl-2,2',3,3'-tetrahydro-2,2'-bibenzo[d][1,3]oxaphosphole |
1610785-35-7 | 97% purity,>99% ee | 500mg |
¥5000.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | ZJ-0075-1g |
(2R,2'R,3R,3'R)-3,3'-Di-tert-butyl-2,2',3,3'-tetrahydro-2,2'-bibenzo[d][1,3]oxaphosphole |
1610785-35-7 | 97% purity,>99% ee | 1g |
¥8000.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | ZJ-0075-100mg |
(2R,2'R,3R,3'R)-3,3'-Di-tert-butyl-2,2',3,3'-tetrahydro-2,2'-bibenzo[d][1,3]oxaphosphole |
1610785-35-7 | 97% purity,>99% ee | 100mg |
¥1500.0 | 2024-07-19 | |
| Chemenu | CM329726-100mg |
(2R,2'R,3R,3'R)-3,3'-di-tert-butyl-2,2',3,3'- tetrahydro-2,2'- bibenzo[d][1,3]oxaphospho le |
1610785-35-7 | 95%+ | 100mg |
$276 | 2022-06-12 | |
| Chemenu | CM329726-500mg |
(2R,2'R,3R,3'R)-3,3'-di-tert-butyl-2,2',3,3'- tetrahydro-2,2'- bibenzo[d][1,3]oxaphospho le |
1610785-35-7 | 95%+ | 500mg |
$920 | 2022-06-12 | |
| Chemenu | CM329726-1g |
(2R,2'R,3R,3'R)-3,3'-di-tert-butyl-2,2',3,3'- tetrahydro-2,2'- bibenzo[d][1,3]oxaphospho le |
1610785-35-7 | 95%+ | 1g |
$1472 | 2022-06-12 | |
| Chemenu | CM329726-5g |
(2R,2'R,3R,3'R)-3,3'-di-tert-butyl-2,2',3,3'- tetrahydro-2,2'- bibenzo[d][1,3]oxaphospho le |
1610785-35-7 | 95%+ | 5g |
$5888 | 2022-06-12 | |
| abcr | AB524808-25 mg |
(2R,2'R,3R,3'R)-3,3'-Di-tert-butyl-2,2',3,3'-tetrahydro-2,2'-bibenzo[d][1,3]oxaphosphole, 97% (>99% ee); . |
1610785-35-7 | 97% | 25mg |
€95.10 | 2023-07-10 | |
| abcr | AB524808-100 mg |
(2R,2'R,3R,3'R)-3,3'-Di-tert-butyl-2,2',3,3'-tetrahydro-2,2'-bibenzo[d][1,3]oxaphosphole, 97% (>99% ee); . |
1610785-35-7 | 97% | 100MG |
€271.00 | 2023-07-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R23650-100mg |
(2R,2'R,3R,3'R)-3,3'-di-tert-butyl-2,2',3,3'-tetrahydro-2,2'-bibenzo[d][1,3]oxaphosphole |
1610785-35-7 | 97% purity,>99% ee | 100mg |
¥2500.0 | 2024-07-19 |
(2R,2'R,3R,3'R)-3,3'-Di-tert-butyl-2,2',3,3'-tetrahydro-2,2'-bibenzo[d][1,3]oxaphosphole Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on (2R,2'R,3R,3'R)-3,3'-Di-tert-butyl-2,2',3,3'-tetrahydro-2,2'-bibenzo[d][1,3]oxaphosphole
Comprehensive Analysis of (2R,2'R,3R,3'R)-3,3'-Di-tert-butyl-2,2',3,3'-tetrahydro-2,2'-bibenzo[d][1,3]oxaphosphole (CAS No. 1610785-35-7)
The compound (2R,2'R,3R,3'R)-3,3'-Di-tert-butyl-2,2',3,3'-tetrahydro-2,2'-bibenzo[d][1,3]oxaphosphole (CAS No. 1610785-35-7) is a highly specialized chiral organophosphorus derivative with significant applications in asymmetric synthesis and catalysis. Its unique stereochemical configuration and tert-butyl groups contribute to its stability and reactivity, making it a valuable intermediate in pharmaceutical and material science research. Recent trends in green chemistry and sustainable catalysis have increased interest in such compounds due to their potential to reduce waste and improve reaction efficiency.
One of the most frequently searched questions regarding this compound is: "What are the applications of (2R,2'R,3R,3'R)-3,3'-Di-tert-butyl-2,2',3,3'-tetrahydro-2,2'-bibenzo[d][1,3]oxaphosphole in asymmetric catalysis?" Researchers have demonstrated its utility as a ligand in transition-metal-catalyzed reactions, particularly in C-C bond formation and hydrogenation processes. Its rigid bibenzooxaphosphole backbone ensures high enantioselectivity, a critical factor in the synthesis of chiral drugs and agrochemicals.
Another hot topic in the scientific community is the computational modeling of such compounds. Advanced density functional theory (DFT) studies have been conducted to predict the electronic properties and reactivity of CAS No. 1610785-35-7, providing insights into its mechanism of action. These studies align with the growing demand for AI-driven drug discovery and molecular design, where computational tools accelerate the identification of novel catalysts and reagents.
The synthesis of (2R,2'R,3R,3'R)-3,3'-Di-tert-butyl-2,2',3,3'-tetrahydro-2,2'-bibenzo[d][1,3]oxaphosphole involves multi-step procedures, often starting from readily available chiral precursors. Key steps include phosphorylation and cyclization, which are optimized to achieve high yields and purity. Recent advancements in flow chemistry have further streamlined its production, addressing scalability challenges in industrial applications.
Environmental and safety considerations are also paramount. While the compound is not classified as hazardous, its handling requires standard laboratory safety protocols. Researchers often inquire about storage conditions and compatibility with other reagents, emphasizing the need for detailed technical documentation. This aligns with the broader industry shift toward transparent and data-driven chemical management.
In summary, CAS No. 1610785-35-7 represents a cutting-edge tool in modern synthetic chemistry, bridging the gap between academic research and industrial applications. Its role in enantioselective catalysis and compatibility with sustainable practices positions it as a compound of enduring relevance in the evolving landscape of chemical innovation.
1610785-35-7 ((2R,2'R,3R,3'R)-3,3'-Di-tert-butyl-2,2',3,3'-tetrahydro-2,2'-bibenzo[d][1,3]oxaphosphole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)